Cas no 1219980-87-6 (3-[(2-Chlorobenzyl)oxy]pyrrolidine hydrochloride)

• Product Name: 3-[(2-Chlorobenzyl)oxy]pyrrolidine hydrochloride
• CAS No: 1219980-87-6
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 1074504
• PubChem ID: 53409392
• Update Time: 2025-07-21

3-[(2-Chlorobenzyl)oxy]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Chlorobenzyl)oxy]pyrrolidine hydrochloride
• 1219980-87-6
• 3-((2-Chlorobenzyl)oxy)pyrrolidine hydrochloride
• 3-((2-Chlorobenzyl)oxy)pyrrolidinehydrochloride
• 3-[(2-chlorophenyl)methoxy]pyrrolidine;hydrochloride
• AKOS015845908

• MDL： MFCD13561009
• Inchi： 1S/C11H14ClNO.ClH/c12-11-4-2-1-3-9(11)8-14-10-5-6-13-7-10;/h1-4,10,13H,5-8H2;1H
• InChI Key： GGLQACPABZJEIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1CNCC1.Cl

Computed Properties

• Exact Mass: 247.0530695g/mol
• Monoisotopic Mass: 247.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-[(2-Chlorobenzyl)oxy]pyrrolidine hydrochloride

Comprehensive Overview of 3-[(2-Chlorobenzyl)oxy]pyrrolidine hydrochloride (CAS No. 1219980-87-6)

3-[(2-Chlorobenzyl)oxy]pyrrolidine hydrochloride (CAS No. 1219980-87-6) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This compound, featuring a pyrrolidine core substituted with a 2-chlorobenzyloxy group, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, especially in the development of central nervous system (CNS) therapeutics.

The structural uniqueness of 3-[(2-Chlorobenzyl)oxy]pyrrolidine hydrochloride lies in its chlorobenzyl ether moiety, which enhances its lipophilicity and membrane permeability—a critical factor for blood-brain barrier (BBB) penetration. This property makes it a valuable candidate for designing neuromodulators and receptor-targeting agents. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in 2024, as global interest in Alzheimer’s and Parkinson’s disease treatments continues to rise.

From a synthetic perspective, CAS No. 1219980-87-6 serves as a versatile intermediate. Its hydrochloride salt form improves stability and solubility, facilitating its use in high-throughput screening (HTS) and combinatorial chemistry. Laboratories frequently employ this compound to explore structure-activity relationships (SAR), particularly in optimizing G-protein-coupled receptor (GPCR) ligands. Given the growing demand for precision medicine, such intermediates are pivotal in tailoring therapies with fewer side effects.

In the context of green chemistry, another trending topic, 3-[(2-Chlorobenzyl)oxy]pyrrolidine hydrochloride aligns with efforts to reduce synthetic waste. Researchers are investigating catalytic methods to derivatize this compound efficiently, minimizing hazardous byproducts. This approach resonates with the pharmaceutical industry’s shift toward sustainable synthesis, a frequently searched term in AI-driven drug development platforms.

Analytical characterization of CAS No. 1219980-87-6 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure batch consistency, a critical requirement for preclinical studies. As regulatory agencies emphasize quality-by-design (QbD) principles, proper documentation of this compound’s physicochemical properties (e.g., melting point, logP) is essential for compliance.

Market-wise, the demand for 3-[(2-Chlorobenzyl)oxy]pyrrolidine hydrochloride reflects broader trends in custom synthesis and contract research organizations (CROs). Suppliers often highlight its availability in milligram-to-kilogram scales, catering to both academic and industrial clients. SEO data indicates rising searches for “pyrrolidine derivatives suppliers” and “chlorobenzyl ether applications”, underscoring its commercial relevance.

In summary, 3-[(2-Chlorobenzyl)oxy]pyrrolidine hydrochloride (CAS No. 1219980-87-6) exemplifies the intersection of innovative chemistry and therapeutic potential. Its adaptability in drug design, coupled with alignment to sustainability goals, positions it as a compound of enduring scientific and industrial value.